Cas no 1352530-62-1 (1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine)

• Product Name: 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine
• CAS No: 1352530-62-1
• MF: C₁₅H₂₄N₄
• MW: 260.377862930298
• CID: 5208311
• Update Time: 2025-05-20

1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine
• Piperazine, 1-methyl-4-[3-(1-methyl-2-pyrrolidinyl)-2-pyridinyl]-

• Inchi： 1S/C15H24N4/c1-17-9-11-19(12-10-17)15-13(5-3-7-16-15)14-6-4-8-18(14)2/h3,5,7,14H,4,6,8-12H2,1-2H3
• InChI Key： ZCJMLWJMUMLCHN-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C2=NC=CC=C2C2CCCN2C)CC1

Additional information on 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine

Introduction to 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine (CAS No. 1352530-62-1)

1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine, identified by its CAS number 1352530-62-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including pyridine and pyrrolidine moieties, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine involve sophisticated organic chemistry techniques, ensuring high purity and yield. The presence of multiple nitrogen-containing rings enhances its ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound, facilitating faster drug discovery processes.

One of the most compelling aspects of 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine is its potential role in modulating neurotransmitter systems. Piperazine derivatives are known to exhibit effects on serotonin, dopamine, and norepinephrine pathways, which are crucial for treating neurological and psychiatric disorders. Emerging research suggests that this compound may have neuroprotective properties, making it a valuable asset in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease. The structural features of the molecule allow it to penetrate the blood-brain barrier, which is essential for effective central nervous system (CNS) drug delivery.

In addition to its neurological applications, 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine has shown promise in oncology research. Studies indicate that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. The pyridine and pyrrolidine rings in its structure are key players in disrupting oncogenic signaling pathways, thereby offering a novel approach to cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in tumor cells while minimizing toxicity to healthy tissues, suggesting a high therapeutic index.

The pharmacological profile of 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine is further enhanced by its metabolic stability. Unlike many small molecule drugs that undergo rapid degradation in vivo, this compound exhibits prolonged half-life, allowing for less frequent dosing and improved patient compliance. Advanced mass spectrometry techniques have been employed to study its metabolic pathways, revealing insights into how the body processes this compound. These findings are critical for optimizing dosing regimens and minimizing potential side effects.

Recent clinical trials have begun to explore the efficacy of derivatives similar to 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine in treating chronic pain conditions. The compound's ability to modulate pain signaling pathways has been linked to its potential as an analgesic agent. Early results from Phase II trials indicate that it may provide relief comparable to existing pain medications but with a more favorable side effect profile. This has sparked interest among pharmaceutical companies looking to develop next-generation pain management solutions.

The development of 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-piperazine also benefits from advancements in green chemistry principles. Sustainable synthesis methods have been implemented to reduce waste and energy consumption during production. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices. By integrating green chemistry techniques, researchers aim to minimize the ecological footprint of drug development while maintaining high standards of quality and efficacy.

Future directions for research on 1-Methyl-4-[3-(1-methyl-pyrrolidin-2-yll)-pyridin--(l--methyl--pyrrolidin--(l--methylene)--)l--pyrrolidinyll] piperazine (CAS No 1352530--62--l) include exploring its potential as an antiviral agent. Preliminary studies suggest that its structural motifs may interfere with viral replication mechanisms, offering a new strategy for combating infectious diseases. Collaborative efforts between academia and industry are underway to translate these findings into clinical applications, potentially leading to novel treatments for viruses such as HIV and hepatitis C.

The versatility of CAS No 1352530--62--l makes it a valuable scaffold for drug discovery programs targeting various diseases. Its ability to interact with multiple biological targets underscores its therapeutic potential across different medical disciplines. As computational methods continue to evolve, researchers can more efficiently screen large libraries of compounds like this one, accelerating the pace of drug development pipelines.

In conclusion, 1352530--62--l represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique molecular structure combined with promising preclinical data positions it as a cornerstone compound in modern drug discovery efforts . As research progresses ,we can anticipate even greater insights into its therapeutic applications ,solidifying its role as a key player in next-generation medicinal solutions .